1H-Indol-6-amine, 2,3-dimethyl-

• CAS No.: 61698-44-0
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• IUPAC Name: 2,3-dimethyl-1H-indol-6-amine
• InChI: InChI=1S/C10H12N2/c1-6-7(2)12-10-5-8(11)3-4-9(6)10/h3-5,12H,11H2,1-2H3
• InChI Key: YPDHDSNSNZOPLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=CC(=C2)N)C

Description

1H-Indol-6-amine, 2,3-dimethyl- (CAS 61698-44-0) is an indole derivative featuring a six-membered aromatic ring fused to a five-membered nitrogen-containing ring. The compound is substituted with methyl groups at positions 2 and 3 and an amine group at position 5. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its molecular formula is C₁₀H₁₂N₂, with a predicted molecular weight of 160.22 g/mol . Key physical properties include a predicted boiling point of 380.1 ± 37.0 °C and a density of 1.138 ± 0.06 g/cm³ .

Preparation Methods

Synthetic Routes and Reaction Conditions

1H-Indol-6-amine, 2,3-dimethyl- can be synthesized through various methods. One common approach involves the Fischer indole synthesis, where phenylhydrazine reacts with ketones or aldehydes under acidic conditions . Another method includes the Cu-catalyzed (4+1) cascade annulation of terminal alkynes with 2-(tosylmethyl)anilines .

Industrial Production Methods

Industrial production often employs scalable methods such as the palladium-catalyzed intramolecular cycloaminocarbonylation of 2-(1H-indol-2-yl)phenyl tosylates with carbon monoxide . These methods ensure high yields and purity, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

1H-Indol-6-amine, 2,3-dimethyl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinonoid structures.

Reduction: Reduction reactions can convert nitro groups to amines.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Conditions often involve Lewis acids like aluminum chloride or boron trifluoride.

Major Products

The major products formed from these reactions include various substituted indoles, quinonoid derivatives, and amine-functionalized compounds .

Scientific Research Applications

1H-Indol-6-amine, 2,3-dimethyl- has numerous applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Studied for its role in cellular processes and as a potential therapeutic agent.

Medicine: Investigated for its antiviral, anticancer, and antimicrobial properties

Industry: Utilized in the production of dyes, pigments, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1H-Indol-6-amine, 2,3-dimethyl- involves its interaction with various molecular targets. The indole ring system allows it to bind with high affinity to multiple receptors, influencing pathways related to cell growth, apoptosis, and immune response . The electron-rich nature of the indole ring facilitates interactions with enzymes and proteins, modulating their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes structural analogs of 1H-Indol-6-amine, 2,3-dimethyl-, highlighting differences in substituents, molecular properties, and applications.

Compound Name	CAS Number	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
1H-Indol-6-amine, 2,3-dimethyl-	61698-44-0	2-CH₃, 3-CH₃, 6-NH₂	C₁₀H₁₂N₂	160.22	Predicted boiling point: 380.1°C; used in pharmaceutical intermediates
2,3-Dimethyl-1H-indol-5-amine	16712-58-6	2-CH₃, 3-CH₃, 5-NH₂	C₁₀H₁₂N₂	160.22	Positional isomer; amine at C5 may alter receptor binding in bioactive molecules
1H-Indol-6-amine, 2,3,4-trimethyl-	53918-91-5	2-CH₃, 3-CH₃, 4-CH₃, 6-NH₂	C₁₁H₁₄N₂	174.25	Additional methyl at C4 increases steric hindrance, potentially reducing metabolic degradation
1-(Difluoromethyl)-1H-indol-6-amine	1862921-48-9	1-CF₂H, 6-NH₂	C₉H₈F₂N₂	182.17	Difluoromethyl group enhances metabolic stability and lipophilicity
5-Methoxy-1H-indol-6-amine	1246965-06-9	5-OCH₃, 6-NH₂	C₉H₁₀N₂O	162.19	Methoxy group at C5 improves electron density; used in drug discovery
5-(Trifluoromethyl)-1H-indol-6-amine	873055-24-4	5-CF₃, 6-NH₂	C₉H₇F₃N₂	200.16	Strong electron-withdrawing CF₃ group may enhance binding affinity in kinase inhibitors
4-Fluoro-1H-indol-6-amine	885518-26-3	4-F, 6-NH₂	C₈H₇FN₂	150.15	Fluorine substitution improves bioavailability; applications in CNS-targeting agents
1-Ethyl-2,3-dihydro-1H-indol-6-amine	143543-67-3	1-C₂H₅, 2,3-dihydro, 6-NH₂	C₁₀H₁₄N₂	162.23	Saturated 2,3-dihydro structure reduces aromaticity; potential for altered pharmacokinetics

Substituent Effects on Reactivity and Bioactivity

• Electron-Donating Groups (e.g., CH₃, OCH₃):
  Methyl and methoxy groups increase electron density on the indole ring, enhancing nucleophilic substitution reactions. For example, 5-methoxy-1H-indol-6-amine (CAS 1246965-06-9) is favored in serotonin receptor ligand synthesis due to its electron-rich aromatic system .
• Electron-Withdrawing Groups (e.g., CF₃, F):
  Trifluoromethyl and fluorine substituents reduce electron density, improving stability against oxidative metabolism. 5-(Trifluoromethyl)-1H-indol-6-amine (CAS 873055-24-4) is used in kinase inhibitors where strong electron withdrawal enhances target affinity .
• Steric Effects:
  Trimethylated analogs like 1H-Indol-6-amine, 2,3,4-trimethyl- (CAS 53918-91-5) exhibit reduced enzymatic degradation due to steric shielding of reactive sites .

Physical Properties and Predictive Data

• Boiling Points:
  Methyl-substituted indoles generally exhibit higher boiling points (e.g., 380.1°C for 2,3-dimethyl-1H-indol-6-amine) compared to halogenated analogs (e.g., 200.16 g/mol for 5-(trifluoromethyl)-1H-indol-6-amine) due to increased van der Waals interactions .
• Density: Density correlates with molecular packing; 2,3-dimethyl-1H-indol-6-amine has a predicted density of 1.138 g/cm³, whereas fluorinated derivatives like 4-Fluoro-1H-indol-6-amine are lighter (1.15–1.20 g/cm³ range) .